Cas no 750513-88-3 ((2,4-Dichlorophenyl)methanesulfonic acid)

• Product Name: (2,4-Dichlorophenyl)methanesulfonic acid
• CAS No: 750513-88-3
• MF: C₇H₆Cl₂O₃S
• MW: 241.091739177704
• CID: 2171923
• Update Time: 2023-08-05

(2,4-Dichlorophenyl)methanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichlorophenyl)methanesulfonic acid
• AM101227

• Inchi： 1S/C7H6Cl2O3S/c8-6-2-1-5(7(9)3-6)4-13(10,11)12/h1-3H,4H2,(H,10,11,12)
• InChI Key： IBKPGOAFPZUEEW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CS(=O)(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.1
• Topological Polar Surface Area: 62.8